2-({[(4-chlorophenyl)amino]carbonyl}amino)-N,N-dimethylbenzamide

• IUPAC Name: 2-[(4-chlorophenyl)carbamoylamino]-N,N-dimethylbenzamide
• InChI: InChI=1S/C16H16ClN3O2/c1-20(2)15(21)13-5-3-4-6-14(13)19-16(22)18-12-9-7-11(17)8-10-12/h3-10H,1-2H3,(H2,18,19,22)
• InChI Key: GCHLJDKOLQTTTA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC=C1NC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClN3O2
• Molecular Weight: 317.77 g/mol

Description

2-({[(4-chlorophenyl)amino]carbonyl}amino)-N,N-dimethylbenzamide, commonly known as C646, is a small molecule inhibitor that targets the histone acetyltransferase (HAT) p300/CBP-associated factor (PCAF). The molecule has gained significant attention in recent years due to its potential applications in cancer research and therapy.

Mechanism of Action

C646 inhibits the 2-({[(4-chlorophenyl)amino]carbonyl}amino)-N,N-dimethylbenzamide activity of PCAF by binding to the enzyme's catalytic site, thereby preventing acetylation of histone and non-histone proteins. This leads to alterations in gene expression, including the downregulation of genes involved in cell cycle progression and the upregulation of genes involved in apoptosis.
Biochemical and Physiological Effects:
C646 has been shown to have significant biochemical and physiological effects in cancer cells. Inhibition of PCAF activity by C646 leads to decreased cell viability, increased apoptosis, and decreased tumor growth in animal models. C646 has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of C646 is its specificity for PCAF inhibition, which allows for targeted inhibition of gene expression. However, one limitation of C646 is its relatively low potency, which may require higher concentrations for effective inhibition. Additionally, C646 may have off-target effects on other 2-({[(4-chlorophenyl)amino]carbonyl}amino)-N,N-dimethylbenzamide enzymes, which can complicate data interpretation.

Future Directions

There are several future directions for research on C646. One area of interest is the development of more potent and selective inhibitors of PCAF. Additionally, further studies are needed to elucidate the downstream effects of PCAF inhibition on gene expression and cellular processes. Finally, the potential applications of C646 in combination with other cancer therapies should be explored to determine its efficacy in clinical settings.

Scientific Research Applications

C646 has been extensively studied for its potential applications in cancer research and therapy. The molecule has been shown to inhibit the 2-({[(4-chlorophenyl)amino]carbonyl}amino)-N,N-dimethylbenzamide activity of p300/CBP-associated factor (PCAF), which is involved in the regulation of gene expression. Inhibition of PCAF activity by C646 has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.